molecular formula C12H8MgN2O4 B1584705 Magnesium nicotinate CAS No. 7069-06-9

Magnesium nicotinate

Cat. No.: B1584705
CAS No.: 7069-06-9
M. Wt: 268.51 g/mol
InChI Key: LBYCWLBCHNSWFE-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Magnesium nicotinate is a coordination compound formed by the combination of magnesium and nicotinic acid (vitamin B3). This compound is known for its potential health benefits, particularly in the areas of cardiovascular health and metabolic function. Magnesium is an essential mineral involved in numerous biochemical processes, while nicotinic acid is a vital nutrient that plays a role in energy metabolism and cellular repair.

Scientific Research Applications

Magnesium nicotinate has a wide range of scientific research applications:

    Chemistry: Used as a reagent in coordination chemistry and as a precursor for other magnesium compounds.

    Biology: Studied for its role in cellular metabolism and enzyme function.

    Medicine: Investigated for its potential benefits in cardiovascular health, particularly in reducing cholesterol levels and improving blood flow.

    Industry: Utilized in the production of dietary supplements and as a fortifying agent in food products.

Mechanism of Action

Nicotine, a stimulant drug, acts as an agonist at nicotinic acetylcholine receptors . These are ionotropic receptors composed of five homomeric or heteromeric subunits .

Safety and Hazards

Magnesium compounds should be kept away from heat, sparks, open flames, and hot surfaces. They should not be allowed to contact air. Protective gloves, clothing, eye protection, and face protection should be worn when handling these compounds .

Future Directions

Magnesium is seen as a sustainable supply for new batteries and lighter alloys, with the potential to significantly impact the economic outlook of clean energy sources. Additionally, magnesium can be used in hydrogen production, wind turbines, robots, and carbon dioxide capture . The importance of maintaining proper magnesium intake and total body magnesium content in preserving human health remains underappreciated among medical professionals and laymen .

Preparation Methods

Synthetic Routes and Reaction Conditions

Magnesium nicotinate can be synthesized through the reaction of magnesium salts, such as magnesium sulfate or magnesium acetate, with nicotinic acid. The reaction typically occurs in an aqueous solution, where the magnesium ion coordinates with the nicotinate ion to form the desired compound. The reaction conditions often involve moderate temperatures and neutral to slightly basic pH levels to ensure optimal coordination and precipitation of the compound.

Industrial Production Methods

Industrial production of this compound involves similar synthetic routes but on a larger scale. The process may include additional steps such as purification and crystallization to obtain a high-purity product. The use of advanced techniques like X-ray diffraction and infrared spectroscopy ensures the quality and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

Magnesium nicotinate undergoes various chemical reactions, including:

    Coordination Reactions: Formation of complexes with other ligands.

    Acid-Base Reactions: Reacts with acids and bases to form salts and water.

    Oxidation-Reduction Reactions: Participates in redox reactions, particularly in biological systems.

Common Reagents and Conditions

    Acids: Hydrochloric acid, sulfuric acid.

    Bases: Sodium hydroxide, potassium hydroxide.

    Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

    Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Major Products Formed

    Magnesium Salts: Formed through acid-base reactions.

    Complexes: Formed through coordination with other ligands.

    Oxidized or Reduced Forms: Depending on the specific redox reaction.

Comparison with Similar Compounds

Similar Compounds

    Magnesium Citrate: Another magnesium compound known for its high bioavailability and use in dietary supplements.

    Magnesium Oxide: Commonly used as an antacid and laxative.

    Magnesium Glycinate: Known for its calming effects and high absorption rate.

    Nicotinamide: A form of vitamin B3 with similar metabolic functions but without the magnesium component.

Uniqueness

Magnesium nicotinate is unique due to its combination of magnesium and nicotinic acid, providing the benefits of both components in a single compound. This dual functionality makes it particularly effective in supporting cardiovascular health and metabolic function, distinguishing it from other magnesium or nicotinic acid compounds.

Properties

IUPAC Name

magnesium;pyridine-3-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/2C6H5NO2.Mg/c2*8-6(9)5-2-1-3-7-4-5;/h2*1-4H,(H,8,9);/q;;+2/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LBYCWLBCHNSWFE-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CN=C1)C(=O)[O-].C1=CC(=CN=C1)C(=O)[O-].[Mg+2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H8MgN2O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

59-67-6 (Parent)
Record name Magnesium nicotinate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007069069
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.

DSSTOX Substance ID

DTXSID40220962
Record name Magnesium nicotinate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40220962
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

268.51 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

7069-06-9
Record name Magnesium nicotinate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007069069
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Magnesium nicotinate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40220962
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Magnesium dinicotinate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.027.601
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name MAGNESIUM NICOTINATE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/OKD8A9SB2H
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Synthesis routes and methods

Procedure details

8 grams (0.2 Mole) of magnesium oxide, 49.2 grams (0.4 Mole) of nicotinic acid and 150 ml ethanol were placed into a beaker provided with a reflux condenser. The mixture was stirred and boiled at atmospheric pressure for 2 hours. The mixture was cooled and thereafter filtered yielding 53.1 grams of magnesium nicotinate in the form of a fine white powder.
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
49.2 g
Type
reactant
Reaction Step Two
Quantity
150 mL
Type
solvent
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Magnesium nicotinate
Reactant of Route 2
Reactant of Route 2
Magnesium nicotinate
Reactant of Route 3
Magnesium nicotinate
Reactant of Route 4
Magnesium nicotinate
Reactant of Route 5
Magnesium nicotinate
Reactant of Route 6
Magnesium nicotinate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.